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Compound of Interest

Compound Name: Binimetinib-d4

Cat. No.: B15613905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Binimetinib-d4, a deuterated
isotopologue of the MEK inhibitor Binimetinib. This document is intended for researchers,
scientists, and drug development professionals, offering key information on sourcing the
compound, understanding its quality attributes through a certificate of analysis, and detailing
the experimental protocols for its analysis.

Binimetinib-d4 Suppliers

Several chemical suppliers specialize in providing stable isotope-labeled compounds for
research and development purposes. When sourcing Binimetinib-d4, it is crucial to select a
reputable supplier that provides comprehensive analytical data to ensure the identity and
quality of the material. Leading suppliers for Binimetinib-d4 and related compounds include:

o Clearsynth: A manufacturer and exporter of a wide range of chemical products, including
stable isotopes and impurities. They offer Binimetinib-d4 and state that a Certificate of
Analysis accompanies the product.

» Simson Pharma Limited: A supplier of pharmaceutical reference standards, impurities, and
stable isotope-labeled compounds. They list Binimetinib-d4 and its 13C2-D4 variant, also
indicating that a Certificate of Analysis is provided with every compound.[1]
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 MedChemExpress (MCE): A supplier of research chemicals and biochemicals, including a

range of inhibitors and labeled compounds. They have been identified as a supplier of

Binimetinib-d4.[2]

Understanding the Certificate of Analysis (CoA)

A Certificate of Analysis is a critical document that provides detailed information about the

quality and purity of a specific batch of a chemical compound. For a deuterated compound like

Binimetinib-d4, the CoA is essential for verifying its identity, chemical purity, and isotopic

enrichment. Below is a representative Certificate of Analysis for Binimetinib-d4, with typical

specifications and analytical results.

ive Certifi ¢ Analvsis: Binimetinib-d

Test Specification Result Method
White to off-white ] ]
Appearance ) Conforms Visual Inspection
solid
Consistent with the
Identity (*H-NMR) structure of Conforms 1H-NMR Spectroscopy
Binimetinib-d4
Conforms to the
Identity (Mass Spec) expected molecular Conforms ESI-MS
weight
Chemical Purity
>98.0% 99.5% HPLC-UV
(HPLC)
Isotopic Purity (Mass
=299% atom % D 99.6% ESI-MS
Spec)
Molecular Formula C17H11D4BrF2N4Os3 C17H11D4BrF2N4Os
Molecular Weight 445.25 g/mol 445.25 g/mol
Solubility Soluble in DMSO Conforms Visual Inspection
Experimental Protocols
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The analysis of Binimetinib and its isotopologues is predominantly carried out using Liquid
Chromatography-tandem Mass Spectrometry (LC-MS/MS). This technique offers high
sensitivity and selectivity, which is crucial for pharmacokinetic and metabolism studies.

Quantification of Binimetinib-d4 in a Biological Matrix
(e.g., Plasma)

This protocol is representative of a method for the quantitative analysis of Binimetinib in
biological samples, where Binimetinib-d4 would serve as an ideal internal standard.

Parameter Description

High-Performance Liquid Chromatography
Instrumentation (HPLC) system coupled to a triple quadrupole

mass spectrometer.

) C18 reverse-phase column (e.g., 50 x 2.1 mm,
Chromatographic Column

1.8 um).
) A gradient of 0.1% formic acid in water and
Mobile Phase ] o o
0.1% formic acid in acetonitrile.
Flow Rate 0.3 - 0.5 mL/min.
Injection Volume 5-10 pL.
lonization Mode Electrospray lonization (ESI) in positive mode.
For Binimetinib: m/z 441.0 - 325.1; For
MS/MS Transition Binimetinib-d4 (Internal Standard): m/z 445.0 -
329.1.
Protein precipitation of plasma samples with
Sample Preparation acetonitrile, followed by centrifugation and

collection of the supernatant for injection.

Visualizing Key Processes and Pathways

To further aid researchers, the following diagrams illustrate the workflow for ensuring the quality
of research compounds and the biological pathway in which Binimetinib is active.
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Caption: Workflow for procuring and verifying a research chemical.

Click to download full resolution via product page

Binimetinib is an inhibitor of MEK1 and MEK2, which are key components of the
RAS/RAF/MEK/ERK signaling pathway. This pathway is frequently dysregulated in various
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Caption: The inhibitory action of Binimetinib on the MEK1/2 kinases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to Binimetinib-d4: Suppliers,
Certificate of Analysis, and Experimental Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15613905#binimetinib-d4-supplier-and-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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